Cas no 23420-87-3 (5-(trifluoromethyl)-1,3-benzothiazole-2-thiol)

• Product Name: 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol
• CAS No: 23420-87-3
• MF: C₈H₄F₃NS₂
• MW: 235.249269485474
• MDL: MFCD01809822
• CID: 2091989
• PubChem ID: 685979
• Update Time: 2025-06-08

5-(trifluoromethyl)-1,3-benzothiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione, 5-(trifluoromethyl)-
• 2-mercapto-5-(trifluoromethyl)benzothiazole
• 5-(trifluoromethyl)-3H-1,3-benzothiazole-2-thione
• 2-Mercapto-5-trifluoromethyl-1,3-benzothiazole
• 5-(Trifluoromethyl)benzo[d]thiazole-2(3H)-thione
• 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol

• MDL： MFCD01809822
• Inchi： 1S/C8H4F3NS2/c9-8(10,11)4-1-2-6-5(3-4)12-7(13)14-6/h1-3H,(H,12,13)
• InChI Key： DJRUWESABPZMRB-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C(F)(F)F)C=CC1=2)=S

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol

Comprehensive Overview of 5-(Trifluoromethyl)-1,3-benzothiazole-2-thiol (CAS No. 23420-87-3)

5-(Trifluoromethyl)-1,3-benzothiazole-2-thiol (CAS No. 23420-87-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfur-containing heterocyclic compound, often referred to by its shorthand name TFMBT-thiol, is a derivative of benzothiazole, a class of compounds known for their diverse biological and industrial uses. The presence of the trifluoromethyl group (-CF3) and the thiol moiety (-SH) in its structure makes it particularly interesting for researchers exploring novel materials and bioactive molecules.

One of the most frequently asked questions about 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol is regarding its synthesis and stability. The compound is typically synthesized through the reaction of 2-amino-5-(trifluoromethyl)benzenethiol with carbon disulfide under basic conditions, followed by acidification. Its stability is influenced by the electron-withdrawing nature of the trifluoromethyl group, which enhances the acidity of the thiol proton while also providing steric protection to the reactive sulfur center. This combination of properties makes it valuable for applications where controlled reactivity is desired.

In the context of current research trends, TFMBT-thiol has been investigated for its potential in material science applications. The compound's ability to form stable metal complexes through its thiol group has made it interesting for surface modification and nanotechnology applications. Researchers are particularly excited about its use in self-assembled monolayers (SAMs) on gold surfaces, where the benzothiazole-thiol structure can provide unique electronic and structural properties to the interface. This aligns with growing interest in molecular electronics and advanced coating technologies.

The pharmaceutical industry has shown considerable interest in 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol derivatives due to their potential biological activities. While the compound itself is primarily used as an intermediate, its structural features are being explored in drug discovery programs targeting various enzymes and receptors. The benzothiazole core is known to interact with biological systems, and the addition of the trifluoromethyl group can significantly alter the pharmacokinetic properties of potential drug candidates. Current research is focusing on optimizing these properties for specific therapeutic applications.

From an analytical chemistry perspective, CAS No. 23420-87-3 presents interesting challenges and opportunities. The compound's UV-Vis absorption characteristics, influenced by the conjugated benzothiazole system and the electron-withdrawing CF3 group, make it detectable at relatively low concentrations. Modern analytical techniques such as HPLC-MS and NMR spectroscopy are routinely used to characterize and quantify this compound in various matrices. These analytical methods are crucial for quality control in industrial applications and for monitoring the compound's behavior in research settings.

Environmental considerations regarding 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol have become increasingly important in recent years. While the compound itself is not classified as hazardous under current regulations, its environmental fate and potential degradation products are subjects of ongoing research. The presence of both sulfur and fluorine in its structure requires careful assessment of its environmental impact, particularly in terms of persistence and bioaccumulation potential. These studies are part of a broader trend toward greener chemistry and sustainable chemical processes.

In industrial applications, TFMBT-thiol has found use as a building block for more complex chemical structures. Its reactivity allows for various transformations, including alkylation of the thiol group or further functionalization of the benzothiazole ring. These modifications can lead to compounds with tailored properties for specific applications in materials science, agrochemicals, and specialty chemicals. The versatility of this intermediate makes it valuable for companies developing innovative chemical solutions.

The commercial availability of 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol (CAS No. 23420-87-3) has improved in recent years as demand has increased. Suppliers typically offer this compound in various purity grades, from technical grade for industrial applications to high-purity material for research purposes. Proper storage conditions, typically under inert atmosphere and at controlled temperatures, are recommended to maintain the compound's stability over time. These practical considerations are important for both industrial users and academic researchers working with this material.

Future research directions for TFMBT-thiol are likely to focus on expanding its applications in emerging technologies. Areas such as organic electronics, where the combination of electron-deficient (CF3) and electron-rich (thiol) moieties could be advantageous, represent promising avenues for investigation. Additionally, the development of more efficient synthetic routes to this compound and its derivatives could further increase its accessibility and utility across different fields of chemistry and materials science.

In conclusion, 5-(trifluoromethyl)-1,3-benzothiazole-2-thiol (CAS No. 23420-87-3) represents an interesting case study in how subtle modifications to a known chemical scaffold can lead to compounds with diverse potential applications. Its unique combination of structural features continues to inspire research across multiple disciplines, from fundamental chemistry to applied materials science. As our understanding of this compound grows, so too does its potential to contribute to technological advancements in various fields.